Cas no 1095538-69-4 (Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate)
1095538-69-4 structure
Product Name:Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
CAS No:1095538-69-4
MF:C13H18N4O2S
MW:294.372621059418
CID:2149558
Update Time:2023-08-29
Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
- POGPVYYUKACSTN-UHFFFAOYSA-N
- Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
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- Inchi: 1S/C13H18N4O2S/c1-13(2,3)19-12(18)17-6-4-16(5-7-17)11-15-9-10(8-14)20-11/h9H,4-7H2,1-3H3
- InChI Key: POGPVYYUKACSTN-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CN=C1N1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 294.115
- Monoisotopic Mass: 294.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.7
Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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